Cas no 1805225-46-0 (2-Chloro-6-fluoropyrimidin-4-ol)

• Product Name: 2-Chloro-6-fluoropyrimidin-4-ol
• CAS No: 1805225-46-0
• MF: C₄H₂ClFN₂O
• MW: 148.522882938385
• CID: 4815940
• Update Time: 2025-10-28

2-Chloro-6-fluoropyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoropyrimidin-4-ol
• 2-Chloro-4-fluoro-6-hydroxypyrimidine

• Inchi： 1S/C4H2ClFN2O/c5-4-7-2(6)1-3(9)8-4/h1H,(H,7,8,9)
• InChI Key： FNPDDORILUEYKC-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5

Additional information on 2-Chloro-6-fluoropyrimidin-4-ol

Professional Introduction to 2-Chloro-6-fluoropyrimidin-4-ol (CAS No. 1805225-46-0)

2-Chloro-6-fluoropyrimidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 1805225-46-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule, featuring both chloro and fluoro substituents, has garnered attention due to its versatile structural framework and potential applications in drug discovery. The presence of these electronegative groups imparts unique reactivity, making it a valuable intermediate in synthesizing various bioactive molecules.

The pyrimidine core of 2-Chloro-6-fluoropyrimidin-4-ol is a cornerstone in medicinal chemistry, serving as a scaffold for numerous pharmacophores. Pyrimidines are fundamental components of nucleic acids, and their derivatives exhibit a broad spectrum of biological activities. The introduction of chlorine and fluorine atoms at specific positions enhances the compound's interaction with biological targets, improving its pharmacokinetic properties. Such modifications are critical in designing molecules with enhanced binding affinity and selectivity.

Recent advancements in the field of drug development have highlighted the importance of fluorinated pyrimidines in creating novel therapeutic agents. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. For instance, studies have demonstrated that fluorine substitution can lead to increased bioavailability and reduced susceptibility to enzymatic degradation. This has spurred extensive research into fluorinated pyrimidines as key building blocks for antiviral, anticancer, and anti-inflammatory drugs.

In the context of cancer therapy, 2-Chloro-6-fluoropyrimidin-4-ol has been explored as a precursor for developing kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing pyrimidine-based inhibitors that target specific kinases, researchers aim to develop more effective anticancer drugs with improved efficacy and reduced side effects. The chloro and fluoro groups in 2-Chloro-6-fluoropyrimidin-4-ol provide handles for further functionalization, enabling the synthesis of highly tailored inhibitors.

Moreover, the compound has shown promise in the development of antiviral agents. The ability of pyrimidine derivatives to mimic natural nucleobases allows them to interfere with viral replication processes. For example, certain fluorinated pyrimidines have been investigated for their potential to inhibit RNA-dependent RNA polymerases in viruses like influenza and hepatitis C. The structural features of 2-Chloro-6-fluoropyrimidin-4-ol make it a suitable candidate for further derivatization into potent antiviral compounds.

Another area where this compound finds relevance is in immunomodulatory therapies. Pyrimidine derivatives can modulate immune responses by interacting with various receptors and signaling pathways. Researchers have explored the use of fluorinated pyrimidines in developing immunosuppressants and immunostimulants. The unique electronic properties conferred by the chloro and fluoro substituents allow for precise tuning of biological activity, making 2-Chloro-6-fluoropyrimidin-4-ol a versatile tool in immunopharmacology.

The synthesis of 2-Chloro-6-fluoropyrimidin-4-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include halogenation reactions, nucleophilic substitutions, and condensation processes. The availability of high-quality starting materials and advanced catalytic systems has enabled researchers to optimize these synthetic routes for scalability and efficiency. Such advancements are crucial for translating laboratory discoveries into viable pharmaceuticals.

In conclusion, 2-Chloro-6-fluoropyrimidin-4-ol (CAS No. 1805225-46-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for developing drugs targeting various diseases, including cancer, viral infections, and immune disorders. As research continues to uncover new therapeutic opportunities, compounds like 2-Chloro-6-fluoropyrimidin-4-ol will undoubtedly play a pivotal role in shaping the future of medicine.